Cas no 1805159-11-8 (Methyl 4-amino-3-(chloromethyl)-6-(difluoromethyl)pyridine-2-carboxylate)

Methyl 4-amino-3-(chloromethyl)-6-(difluoromethyl)pyridine-2-carboxylate is a versatile pyridine-based intermediate with significant utility in pharmaceutical and agrochemical synthesis. Its structure features reactive functional groups, including a chloromethyl and difluoromethyl substituent, enabling further derivatization for the development of biologically active compounds. The presence of both amino and ester functionalities enhances its reactivity, making it a valuable precursor for heterocyclic modifications. This compound is particularly useful in the synthesis of fluorinated pyridine derivatives, which are increasingly sought after due to their enhanced metabolic stability and bioavailability. Its well-defined chemical properties ensure consistent performance in multi-step synthetic routes.
Methyl 4-amino-3-(chloromethyl)-6-(difluoromethyl)pyridine-2-carboxylate structure
1805159-11-8 structure
Product Name:Methyl 4-amino-3-(chloromethyl)-6-(difluoromethyl)pyridine-2-carboxylate
CAS No:1805159-11-8
MF:C9H9ClF2N2O2
MW:250.629768133163
CID:4857892
Update Time:2025-05-25

Methyl 4-amino-3-(chloromethyl)-6-(difluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-amino-3-(chloromethyl)-6-(difluoromethyl)pyridine-2-carboxylate
    • Inchi: 1S/C9H9ClF2N2O2/c1-16-9(15)7-4(3-10)5(13)2-6(14-7)8(11)12/h2,8H,3H2,1H3,(H2,13,14)
    • InChI Key: DIRZFTCMGHMCIN-UHFFFAOYSA-N
    • SMILES: ClCC1C(C(=O)OC)=NC(C(F)F)=CC=1N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 256
  • XLogP3: 1.4
  • Topological Polar Surface Area: 65.2

Methyl 4-amino-3-(chloromethyl)-6-(difluoromethyl)pyridine-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029063860-1g
Methyl 4-amino-3-(chloromethyl)-6-(difluoromethyl)pyridine-2-carboxylate
1805159-11-8 97%
1g
$1,564.50 2022-04-01

Additional information on Methyl 4-amino-3-(chloromethyl)-6-(difluoromethyl)pyridine-2-carboxylate

Recent Advances in the Study of Methyl 4-amino-3-(chloromethyl)-6-(difluoromethyl)pyridine-2-carboxylate (CAS: 1805159-11-8)

The compound Methyl 4-amino-3-(chloromethyl)-6-(difluoromethyl)pyridine-2-carboxylate (CAS: 1805159-11-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyridine backbone and functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural modifications, and biological activities, particularly in the context of drug discovery and development.

One of the key areas of interest is the compound's role as a versatile intermediate in the synthesis of biologically active molecules. Researchers have successfully utilized Methyl 4-amino-3-(chloromethyl)-6-(difluoromethyl)pyridine-2-carboxylate to develop novel inhibitors targeting specific enzymes involved in disease pathways. For instance, its chloromethyl and difluoromethyl groups have been leveraged to enhance binding affinity and selectivity, making it a valuable scaffold for designing potent therapeutic agents.

In a recent study published in the *Journal of Medicinal Chemistry*, scientists explored the compound's potential as a precursor for kinase inhibitors. The study demonstrated that structural modifications of the pyridine core could lead to significant improvements in inhibitory activity against a range of kinases implicated in cancer and inflammatory diseases. The findings underscore the compound's adaptability and its potential to serve as a cornerstone in the development of next-generation kinase inhibitors.

Another noteworthy application of Methyl 4-amino-3-(chloromethyl)-6-(difluoromethyl)pyridine-2-carboxylate is its use in the synthesis of agrochemicals. Recent research has highlighted its efficacy as a building block for designing novel pesticides with improved environmental profiles. The difluoromethyl group, in particular, has been shown to enhance the stability and bioavailability of these agrochemicals, offering a sustainable alternative to traditional pest control methods.

Despite these advancements, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing potential off-target effects. Ongoing research aims to address these issues through advanced computational modeling and high-throughput screening techniques. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinically and commercially viable products.

In conclusion, Methyl 4-amino-3-(chloromethyl)-6-(difluoromethyl)pyridine-2-carboxylate (CAS: 1805159-11-8) represents a promising candidate for diverse applications in chemical biology and pharmaceutical sciences. Its unique structural features and functional versatility make it a valuable tool for drug discovery and agrochemical development. Future studies will likely focus on expanding its therapeutic potential and addressing current limitations, paving the way for innovative solutions to pressing global health and agricultural challenges.

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